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Compound of Interest

Compound Name: Drinabant

Cat. No.: B1670946 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery

extends to the responsible management of laboratory materials. The proper disposal of

investigational compounds like Drinabant (also known as AVE-1625), a selective CB1 receptor

antagonist, is a critical component of laboratory safety, environmental protection, and

regulatory compliance. This guide provides essential safety and logistical information for the

operational handling and disposal of Drinabant.

Chemical and Physical Properties
A summary of key quantitative data for Drinabant is presented below to inform handling and

disposal protocols.

Property Value

Molecular Formula C₂₃H₂₀Cl₂F₂N₂O₂S

Molar Mass 497.38 g/mol

Solubility Soluble in DMSO, not in water.[1]

Storage

Dry, dark, and at 0 - 4°C for short term (days to

weeks) or -20°C for long term (months to years).

[1]
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While a specific Safety Data Sheet (SDS) outlining the hazards of Drinabant is not publicly

available, it is prudent to handle it as a potentially hazardous substance. As a research

chemical, its toxicological properties are not fully characterized. Standard laboratory

precautions should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat.

In the event of exposure, follow these first-aid measures:

After inhalation: Move to fresh air.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water.

After ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person.

Disposal Protocol for Drinabant
The disposal of Drinabant must comply with federal, state, and local environmental

regulations. As a chemical compound used in research, it should be treated as hazardous

chemical waste. Do not dispose of Drinabant down the drain or in regular trash.

The following step-by-step procedure is based on standard laboratory practices for chemical

waste disposal:

Waste Identification and Classification:

Drinabant waste should be classified as non-hazardous pharmaceutical waste unless

institutional or local regulations require a more stringent classification. It is not currently

listed as a P- or U-listed hazardous waste by the EPA.
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Waste Segregation:

Solid Waste: Unused or expired Drinabant powder, contaminated personal protective

equipment (gloves, weigh boats, etc.).

Liquid Waste: Solutions containing Drinabant.

Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Containerization:

Solid Waste: Place in a clearly labeled, sealable hazardous waste container.

Liquid Waste: Collect in a compatible, leak-proof, and clearly labeled hazardous waste

container. Avoid overfilling containers.

Sharps Waste: Dispose of in a designated, puncture-resistant sharps container.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("Drinabant" or "N-(1-(bis(4-chlorophenyl)methyl)azetidin-3-yl)-N-(3,5-

difluorophenyl)methanesulfonamide"), and the specific hazards if known.

Storage:

Store sealed and labeled hazardous waste containers in a designated, secure area away

from incompatible materials. The storage area should be well-ventilated and have

secondary containment.

Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

The preferred method of disposal for pharmaceutical waste is typically high-temperature

incineration at a permitted facility.[2]
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Experimental Workflow for Disposal
The logical workflow for the proper disposal of Drinabant is illustrated in the diagram below.
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Drinabant Disposal Workflow

This procedural guidance is intended to ensure the safe handling and disposal of Drinabant in
a laboratory setting. Always consult your institution's specific safety and disposal protocols and

the relevant local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1670946?utm_src=pdf-body
https://www.benchchem.com/product/b1670946?utm_src=pdf-body
https://www.benchchem.com/product/b1670946?utm_src=pdf-custom-synthesis
https://hcc.hanwha.co.kr/download/en/msds/20200819/US_SDS_EVA_Ver.1_200709.pdf
https://www.mdpi.com/2813-2998/2/3/35
https://www.benchchem.com/product/b1670946#drinabant-proper-disposal-procedures
https://www.benchchem.com/product/b1670946#drinabant-proper-disposal-procedures
https://www.benchchem.com/product/b1670946#drinabant-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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